Cas no 106242-25-5 (Benzoic acid, 2-(5-phenyl-1H-benzimidazol-2-yl)-)

Benzoic acid, 2-(5-phenyl-1H-benzimidazol-2-yl)- structure
106242-25-5 structure
Product Name:Benzoic acid, 2-(5-phenyl-1H-benzimidazol-2-yl)-
CAS No:106242-25-5
MF:C20H14N2O2
MW:314.337364673615
CID:1173820
PubChem ID:13749014
Update Time:2025-04-20

Benzoic acid, 2-(5-phenyl-1H-benzimidazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-(5-phenyl-1H-benzimidazol-2-yl)-
    • 2-(6-phenyl-1H-benzimidazol-2-yl)benzoic acid
    • 2-(5-Phenyl-1H-benzo[d]imidazol-2-yl)benzoic acid
    • SCHEMBL10826360
    • DTXSID90548320
    • 106242-25-5
    • Inchi: 1S/C20H14N2O2/c23-20(24)16-9-5-4-8-15(16)19-21-17-11-10-14(12-18(17)22-19)13-6-2-1-3-7-13/h1-12H,(H,21,22)(H,23,24)
    • InChI Key: CIZLARCWSMDASI-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC=CC=1C1=NC2C=CC(C3C=CC=CC=3)=CC=2N1)=O

Computed Properties

  • Exact Mass: 313.09779
  • Monoisotopic Mass: 314.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 449
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 66Ų

Experimental Properties

  • PSA: 63.08
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